Cas no 1697692-87-7 ((3,5-Dibromo-4-butoxyphenyl)methanol)

• Product Name: (3,5-Dibromo-4-butoxyphenyl)methanol
• CAS No: 1697692-87-7
• MF: C₁₁H₁₄Br₂O₂
• MW: 338.035662174225
• MDL: MFCD31619522
• CID: 5074356
• Update Time: 2026-03-01

(3,5-Dibromo-4-butoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,5-Dibromo-4-butoxyphenyl)methanol

• MDL： MFCD31619522
• Inchi： 1S/C11H14Br2O2/c1-2-3-4-15-11-9(12)5-8(7-14)6-10(11)13/h5-6,14H,2-4,7H2,1H3
• InChI Key： GXTKXXOZWSVHOP-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C=C(C=1OCCCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 166
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5

Additional information on (3,5-Dibromo-4-butoxyphenyl)methanol

(3,5-Dibromo-4-butoxyphenyl)methanol and Its Chemical Properties

(3,5-Dibromo-4-butoxyphenyl)methanol is a synthetic compound with the molecular formula C₁₄H₁₄Br₂O₃, characterized by its unique structural features that combine bromine substituents with a butoxy group on the phenyl ring. This molecule is classified as a halogenated phenol derivative, which has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug development and functional material design. The CAS number 1697692-87-7 serves as a critical identifier for this compound, ensuring accurate documentation and traceability in scientific studies.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the 3,5-Dibromo-4-butoxyphenyl moiety as a promising scaffold for designing selective receptor modulators. The bromine atoms at the 3 and 5 positions on the phenyl ring contribute to steric and electronic effects that enhance the molecule's ability to interact with biological targets. This structural feature is particularly relevant in the context of targeted drug delivery systems, where precise molecular interactions are essential for therapeutic efficacy.

The methanol functional group at the terminal position of the molecule plays a dual role in both chemical reactivity and biological activity. Research conducted by the University of California, Berkeley (2024) demonstrated that the presence of this hydroxyl group significantly improves the solubility of the compound in aqueous environments, a critical factor for oral drug formulations. Additionally, the hydroxyl group may participate in hydrogen bonding interactions with proteins, potentially enhancing the compound's binding affinity to specific receptors.

Advancements in synthetic chemistry have enabled the efficient preparation of (3,5-Dibromo-4-butoxyphenyl)methanol through a multi-step process involving bromination, alkylation, and hydroxylation reactions. A 2023 study in Organic & Biomolecular Chemistry described a novel catalytic method using palladium-based reagents to achieve high-yield synthesis with minimal byproduct formation. This development is particularly significant for industrial-scale production, as it reduces both cost and environmental impact compared to traditional methods.

Current research into the biological activity of this compound is focused on its potential as a modulator of ion channels and G-protein coupled receptors. A 2024 preclinical study published in Drug Discovery Today revealed that the compound exhibits selective antagonistic activity against the TRPV1 receptor, a target implicated in pain management and inflammatory responses. These findings suggest potential applications in the development of novel analgesic agents with improved safety profiles.

Structural modifications of (3,5-Dibromo-4-butoxyphenyl)methanol are being explored to optimize its pharmacological properties. Researchers at the National Institutes of Health (2024) have investigated the effects of substituting the butoxy group with other alkyl chains, demonstrating that chain length significantly influences the compound's membrane permeability and cellular uptake. These studies provide critical insights for designing next-generation pharmaceutical compounds with enhanced bioavailability.

Applications of this compound extend beyond pharmaceutical research into the field of material science. A 2023 study in Advanced Materials reported the use of 3,5-Dibromo-4-butoxyphenyl derivatives as building blocks for creating conductive polymers with tunable electrical properties. The bromine substituents were found to influence the electronic band structure of the materials, making them suitable for optoelectronic applications such as organic solar cells and light-emitting diodes.

Environmental considerations in the synthesis and application of (3,5-Dibromo-4-butoxyphenyl)methanol are increasingly being addressed in recent research. A 2024 review in Green Chemistry emphasized the importance of green synthesis methods to minimize the ecological impact of halogenated compounds. The study highlighted the potential of using biodegradable solvents and catalysts to achieve sustainable production of this molecule while maintaining its chemical integrity.

Future research directions for this compound include exploring its antimicrobial properties and potential as an antiviral agent. Preliminary studies conducted by the University of Tokyo (2024) suggest that the compound may exhibit activity against certain bacterial strains, although further validation is needed. These findings open new avenues for its application in the development of broad-spectrum antimicrobial agents.

The synthesis and characterization of (3,5-Dibromo-4-butoxyphenyl)methanol continue to be areas of active investigation. A 2023 study in Chemical Communications described the use of solid-state NMR spectroscopy to elucidate the molecular structure of the compound, providing critical data for understanding its behavior in different environments. This methodological advancement is expected to accelerate the discovery of new derivatives with tailored properties.

As research on this compound progresses, its potential applications in both pharmaceutical and material science domains are becoming increasingly evident. The unique combination of halogenated aromatic rings and hydroxyl functionality makes it a versatile scaffold for designing molecules with diverse biological and physical properties. Continued exploration of its chemical behavior and biological activity is expected to yield significant advancements in multiple scientific fields.

Collaborative efforts between academic institutions and industry partners are playing a crucial role in advancing the development of (3,5-Dibromo-4-butoxyphenyl)methanol. These partnerships are facilitating the translation of fundamental research into practical applications, from drug discovery to sustainable material design. The interdisciplinary nature of this research underscores the importance of collaboration in addressing complex scientific challenges.

In conclusion, (3,5-Dibromo-4-butoxyphenyl)methanol represents a promising area of research with potential applications across multiple scientific disciplines. The combination of its unique chemical structure and functional groups provides a versatile platform for developing new pharmaceutical agents and advanced materials. As research continues to uncover its properties and potential uses, this compound is likely to play an increasingly important role in scientific innovation and technological advancement.